4-(3-Methoxyphenyl)oxan-4-amine hydrochloride
Overview
Description
“4-(3-Methoxyphenyl)oxan-4-amine hydrochloride” is a chemical compound with the molecular formula C12H18ClNO2 . It has a molecular weight of 243.73 . The compound is typically stored at room temperature and is available in powder form .
Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 243.73 . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
Corrosion Inhibition
A study by Bentiss et al. (2009) demonstrated the inhibition performance of a related compound, 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole (4-MAT), on mild steel in hydrochloric acid medium. This compound showed up to 98% inhibition efficiency at low concentrations, indicating its potential as a corrosion inhibitor. The adsorption of 4-MAT on the steel surface was found to obey Langmuir’s isotherm, suggesting chemisorption as the mechanism of action (Bentiss et al., 2009).
Antimicrobial Activities
Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, including compounds related to 4-(3-Methoxyphenyl)oxan-4-amine hydrochloride, and screened them for antimicrobial activities. Some of these compounds exhibited good to moderate activities against test microorganisms, suggesting their potential application in developing new antimicrobial agents (Bektaş et al., 2007).
Synthesis of Nitrogen Heterocyclic Compounds
Farouk et al. (2021) reported on the synthesis and chemical reactivity of 2-[(1-chloro-3-oxoprop-1-en-1-yl)amino]-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile, a compound structurally similar to this compound. This compound served as a building block for creating a variety of nitrogen heterocyclic compounds, indicating its utility in synthesizing biologically active molecules (Farouk et al., 2021).
Physiological Activity
Tachibana et al. (2008) synthesized thiophenes and furans with methoxyacetophenone derivatives and examined their physiological activity. These compounds, similar in structure to this compound, showed varying degrees of biological activities, including growth-promoting activity on lettuce seeds, indicating their potential for agricultural applications (Tachibana et al., 2008).
Safety and Hazards
The compound has several hazard statements including H315, H319, and H335 . These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
4-(3-methoxyphenyl)oxan-4-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2.ClH/c1-14-11-4-2-3-10(9-11)12(13)5-7-15-8-6-12;/h2-4,9H,5-8,13H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZJGOGZABKHZEF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2(CCOCC2)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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